Cas no 451514-21-9 (2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione)

• Product Name: 2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
• CAS No: 451514-21-9
• MF: C₁₈H₁₆N₂O₄S
• MW: 356.395643234253
• CID: 5477305
• Update Time: 2025-07-10

2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one, 2-[2-(3,4-dihydro-1(2H)-quinolinyl)-2-oxoethyl]-, 1,1-dioxide
• 2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione

• Inchi： 1S/C18H16N2O4S/c21-17(19-11-5-7-13-6-1-3-9-15(13)19)12-20-18(22)14-8-2-4-10-16(14)25(20,23)24/h1-4,6,8-10H,5,7,11-12H2
• InChI Key： NCFILYNYIMIMBJ-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC=C2)C(=O)N1CC(N1C2=C(C=CC=C2)CCC1)=O

Additional information on 2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione

Introduction to 2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione (CAS No. 451514-21-9)

2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the benzothiazole class of heterocyclic molecules, which are widely recognized for their diverse pharmacological properties. The presence of a tetrahydroquinoline moiety in its structure suggests a possible interaction with biological targets that are sensitive to this scaffold, making it a promising candidate for further investigation.

The chemical structure of this compound is characterized by a trione functional group and a benzothiazole core, which are both known for their ability to modulate various biological pathways. The tetrahydroquinoline ring introduces an additional layer of complexity, potentially influencing the compound's solubility, bioavailability, and metabolic stability. These structural elements collectively contribute to the compound's potential as a pharmacophore in drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with potential biological targets. Studies suggest that the benzothiazole moiety may interact with enzymes or receptors involved in inflammatory responses and cancer progression. The tetrahydroquinoline component could further enhance these interactions by providing specific binding pockets or by modulating the electronic properties of the molecule.

In vitro studies have begun to explore the pharmacological profile of 2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione, focusing on its potential effects on key signaling pathways. Preliminary results indicate that this compound may exhibit anti-inflammatory properties by inhibiting the activity of nuclear factor kappa B (NFκB), a critical transcription factor in inflammatory processes. Additionally, its interaction with other pathways such as MAPK and PI3K/Akt has been hypothesized based on structural analogs and computational predictions.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complex architecture. The multi-step synthesis involves the careful assembly of various functional groups while maintaining high regioselectivity and yield. Researchers have leveraged advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation to construct the desired framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also provide valuable insights into the development of similar heterocyclic compounds.

The pharmacokinetic properties of CAS No. 451514-21-9 are under active investigation to assess its suitability for therapeutic applications. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical in determining whether this compound can reach effective concentrations at target sites while minimizing side effects. Early studies using cell-based models suggest that the compound may exhibit good oral bioavailability and moderate metabolic stability, although further studies are needed to confirm these findings in vivo.

The potential therapeutic applications of 2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione are broad and exciting. Given its structural similarities to known bioactive molecules, it may find utility in treating conditions such as cancer, inflammation-related diseases, and neurodegenerative disorders. The unique combination of structural elements suggests that this compound could act as a scaffold for derivative development tailored to specific therapeutic needs.

Future research directions include exploring derivative modifications to optimize pharmacological activity while improving pharmacokinetic profiles. Techniques such as structure-based drug design and high-throughput screening will be instrumental in identifying novel analogs with enhanced efficacy and reduced toxicity. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings from bench to bedside.

The role of tetrahydroquinoline derivatives in medicinal chemistry continues to expand with each new discovery. Their ability to interact with a wide range of biological targets makes them invaluable tools for drug development. The study of CAS No. 451514-21-9 contributes significantly to our understanding of how these molecules can be harnessed for therapeutic benefit.

In conclusion, 2 - 2 - oxo - 2 - ( 1 , 2 , 3 , 4 - tetrahydroquinolin - 1 - yl ) ethyl - 23 - dihydro - 11 lambda6 , 22 - benzothiazole - 11 ,13 - trione represents a fascinating example of how structural complexity can lead to novel pharmacological activity. Its investigation promises not only new insights into disease mechanisms but also potential breakthroughs in drug design and development.